Naluzotan (free base)

• CAS No.: 740873-06-7
• Product Name: Naluzotan (free base)
• Molecular Formula: C23H38N4O3S
• Molecular Weight: 450.6 g/mol
• IUPAC Name: N-[3-[4-[4-(cyclohexylmethylsulfonylamino)butyl]piperazin-1-yl]phenyl]acetamide
• Standard InChI: InChI=1S/C23H38N4O3S/c1-20(28)25-22-10-7-11-23(18-22)27-16-14-26(15-17-27)13-6-5-12-24-31(29,30)19-21-8-3-2-4-9-21/h7,10-11,18,21,24H,2-6,8-9,12-17,19H2,1H3,(H,25,28)
• Standard InChIKey: SPWZXWDPAWDKQE-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC(=CC=C1)N2CCN(CC2)CCCCNS(=O)(=O)CC3CCCCC3
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)N2CCN(CC2)CCCCNS(=O)(=O)CC3CCCCC3
• Appearance: Solid powder
• Description: Naluzotan, also known as PRX-00023, is a selective and potent 5-HT1A receptor partial agonist, for the treatment of generalized anxiety disorder and major depressive disorder. Naluzotan demonstrated significant antidepressant and anxiolytic effects as per the HAM-D and MADRS and the HAM-A, respectively, in some trials, but in others it did not. In the end it was not found to be significantly superior enough to placebo and development was stopped.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(3-(4-(4-cyclohexylmethanesulfonylaminobutyl)piperazin-1-yl)phenyl)acetamide; naluzotan; PRX 00023; PRX-00023; PRX00023
• Reference: 1: Brunelli SA, Aviles JA, Gannon KS, Branscomb A, Shacham S. PRX-00023, a; 2: Mathew SJ, Garakani A, Reinhard JF Jr, Oshana S, Donahue S. Short-term; 3: Rickels K, Mathew S, Banov MD, Zimbroff DL, Oshana S, Parsons EC Jr, Donahue; 4: Iyer GR, Reinhard JF Jr, Oshana S, Kauffman M, Donahue S. Tolerability,; 5: de Paulis T. Drug evaluation: PRX-00023, a selective 5-HT1A receptor agonist; 6: Becker OM, Dhanoa DS, Marantz Y, Chen D, Shacham S, Cheruku S, Heifetz A,
• PubChem Compound: 11430856
• Last Modified: Nov 11 2021